Cas no 856851-81-5 (2-chloro-6-cyclopropyl-pyridine)

2-Chloro-6-cyclopropyl-pyridine is a versatile heterocyclic compound featuring a pyridine core substituted with a chloro group at the 2-position and a cyclopropyl moiety at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing chloro group enhances electrophilic substitution potential, while the cyclopropyl ring contributes steric and electronic effects, enabling selective functionalization. Its stability under standard conditions ensures reliable handling and storage. The compound is particularly useful in cross-coupling reactions and as a precursor for bioactive molecules. High purity grades are available to meet stringent research and industrial requirements.

2-chloro-6-cyclopropyl-pyridine structure

856851-81-5 structure

Product Name:2-chloro-6-cyclopropyl-pyridine

CAS No:856851-81-5

MF:C₈H₈ClN

MW:153.608820915222

CID:3030674

PubChem ID:65647509

Update Time:2025-06-07

2-chloro-6-cyclopropyl-pyridine Chemical and Physical Properties

Names and Identifiers

- 2-chloro-6-cyclopropylpyridine
- Pyridine, 2-chloro-6-cyclopropyl-
- NE45283
- 2-chloro-6-cyclopropyl-pyridine
- Inchi： 1S/C8H8ClN/c9-8-3-1-2-7(10-8)6-4-5-6/h1-3,6H,4-5H2
- InChI Key： FHJUAUOFEVKXEL-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(C2CC2)=N1

Computed Properties

Exact Mass: 153.0345270 g/mol
Monoisotopic Mass: 153.0345270 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 12.9
Molecular Weight: 153.61

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 238.6±28.0 °C at 760 mmHg
Flash Point: 121.1±9.6 °C
Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-chloro-6-cyclopropyl-pyridine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM463981-1g	2-chloro-6-cyclopropylpyridine	856851-81-5	95%+	1g	$1325	2023-02-17
TRC	C611170-5mg	2-chloro-6-cyclopropylpyridine	856851-81-5		5mg	$ 50.00	2022-06-06
TRC	C611170-10mg	2-chloro-6-cyclopropylpyridine	856851-81-5		10mg	$ 95.00	2022-06-06
TRC	C611170-50mg	2-chloro-6-cyclopropylpyridine	856851-81-5		50mg	$ 320.00	2022-06-06
Enamine	EN300-136731-0.05g	2-chloro-6-cyclopropylpyridine	856851-81-5	95%	0.05g	$256.0	2023-06-06
Enamine	EN300-136731-0.1g	2-chloro-6-cyclopropylpyridine	856851-81-5	95%	0.1g	$383.0	2023-06-06
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Enamine	EN300-136731-2.5g	2-chloro-6-cyclopropylpyridine	856851-81-5	95%	2.5g	$2155.0	2023-06-06